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Compound of Interest

Compound Name: 5alpha-Pregnane-3,6,20-trione
CAS No.: 1923-27-9
Cat. No.: B155596
Get Quote
. J

Part 1: Immediate Safety Profile & Compound Identity

Warning: This compound is a steroid intermediate. While specific toxicological data for the
3,6,20-trione isomer is limited, structure-activity relationships (SAR) with related pregnanes
(e.g., 5ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-
inserted">

-dihydroprogesterone) suggest high bioavailability and potential interaction with nuclear
receptors (Progesterone/GABA-A).[1][2]
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Parameter Technical Specification

5ngcontent-ng-c1989010908="" _nghost-ng-

Chemical Name ¢3017681703="" class="inline ng-star-inserted">

-Pregnane-3,6,20-trione

Chemical Class Pregnane Steroid / Oxidized Metabolite

Molecular Formula

Reproductive Toxin (Cat 1B or 2); Suspected
Assumed Hazard )
Carcinogen.[1][2]

Endocrine disruption via dust inhalation or

Primary Risk ]

dermal absorption.[3][2]

RCRA Hazardous Waste (P-List/U-List proxy) or
Disposal Code Non-RCRA Regulated Pharmaceutical Waste

(Must be Incinerated).

Part 2: The Disposal Matrix

Do not dispose of this compound down the drain.[4] All steroid waste must be routed for high-
temperature incineration to prevent environmental endocrine disruption.[1][3][2]

Waste Stream Classification Table
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BENGHE

Waste Type Composition Disposal Container  Final Disposition
) Black Container )
Pure powder, expired High-Temp
) o (RCRA Hazardous) or i ]
Solid Bulk stock, weighing boat o Incineration
) Amber Jar inside
residues.[1][3][2] (>1000°C)
sealed bag.
Mother liquor, HPLC
Carboy (Solvent )
o effluent Fuel Blending /
Liquid Waste Waste) labelled ) )
(MeOH/AcN/Water).[1] ) ] Incineration
"Contains Steroids".
[31[2]
Contaminated gloves, Yellow Bag (Trace )
] ) ) Medical Waste
Trace Solids wipes, bench paper.[3] Chemo/Biohazard) or ] ]
Incineration
[2] sealed HazMat bag.
) ) Red Sharps Container
Needles/Syringes with o Autoclave +
Sharps ) (rigid, puncture-proof). ) ]
residue.[3][2] Incineration

[11i31[2]

Part 3: Step-by-Step Disposal Protocol
Phase 1: Preparation & Containment

Objective: Prevent aerosolization of the steroid powder during transfer.

e PPE Gowning: Don double nitrile gloves (0.11 mm min), Tyvek lab coat/sleeve covers, and

N95 respirator (or work inside a Class Il Biosafety Cabinet/Powder Hood).

» Wetting (Solid Spills): If disposing of spilled powder, do not dry sweep. Cover with a solvent-

dampened pad (Ethanol or Acetone) to capture dust before wiping.[1][3][2]

e Solvent Compatibility: 5Sngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""
class="inline ng-star-inserted">

-Pregnane-3,6,20-trione is lipophilic.[1][2]

o Solubility: Soluble in Chloroform, Dichloromethane, Acetone, Ethanol.[3]

o Insolubility: Water.

© 2026 BenchChem. All rights reserved.

3/7

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0377209.htm
https://en.wikipedia.org/wiki/5%CE%B1-Pregnan-17%CE%B1-ol-3,20-dione
https://en.wikipedia.org/wiki/5%CE%B1-Pregnan-17%CE%B1-ol-3,20-dione
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0377209.htm
https://en.wikipedia.org/wiki/5%CE%B1-Pregnan-17%CE%B1-ol-3,20-dione
https://en.wikipedia.org/wiki/5%CE%B1-Pregnan-17%CE%B1-ol-3,20-dione
https://en.wikipedia.org/wiki/5%CE%B1-Pregnan-17%CE%B1-ol-3,20-dione
https://en.wikipedia.org/wiki/5%CE%B1-Pregnan-17%CE%B1-ol-3,20-dione
https://en.wikipedia.org/wiki/5%CE%B1-Pregnan-17%CE%B1-ol-3,20-dione
https://en.wikipedia.org/wiki/5%CE%B1-Pregnan-17%CE%B1-ol-3,20-dione
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0377209.htm
https://en.wikipedia.org/wiki/5%CE%B1-Pregnan-17%CE%B1-ol-3,20-dione
https://en.wikipedia.org/wiki/5%CE%B1-Pregnan-17%CE%B1-ol-3,20-dione
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0377209.htm
https://en.wikipedia.org/wiki/5%CE%B1-Pregnan-17%CE%B1-ol-3,20-dione
https://en.wikipedia.org/wiki/5%CE%B1-Pregnan-17%CE%B1-ol-3,20-dione
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0377209.htm
https://en.wikipedia.org/wiki/5%CE%B1-Pregnan-17%CE%B1-ol-3,20-dione
https://en.wikipedia.org/wiki/5%CE%B1-Pregnan-17%CE%B1-ol-3,20-dione
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Cleaning Agent: Use a surfactant-based cleaner or 70% Ethanol for surface
decontamination.[1][3][2]

Phase 2: The "Double-Bag" Method (Solids)

For pure substance disposal (e.g., old vials):

o Keep the lid of the primary vial tightly closed.

Place the primary vial into a clear polyethylene zip-lock bag.

Add a "Hazardous Waste" label to the inner bag with the full chemical name.

Place the inner bag into a secondary, thicker waste bag (or amber wide-mouth jar).

Seal and transfer to the Satellite Accumulation Area (SAA).

Phase 3: Liquid Waste Handling

» Do not mix with oxidizers (e.g., Nitric Acid) to avoid uncontrolled reactions, although the
trione is relatively stable.

» Pour liquid waste into the dedicated "Halogenated" or "Non-Halogenated" solvent carboy
depending on the carrier solvent.

e Crucial Step: Log the addition on the carboy tag immediately. Write "Trace 5alpha-Pregnane
steroid" to alert EHS personnel.[1][3][2]

Part 4: Decontamination Verification

Because steroids are potent at nanomolar concentrations, surface cleaning verification is vital.

e The Wash-Down: After waste removal, wipe the work surface with Acetone (to solubilize the
steroid) followed by a Soap/Water wash (to remove residues).[1][3]

o Destruction (Optional): Strong oxidizing agents (e.g., 10% Sodium Hypochlorite/Bleach) can
degrade the steroid nucleus over time, but incineration is preferred for the bulk material.

Part 5: Logic & Workflow Visualization
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The following diagram illustrates the decision logic for routing 5

-Pregnane-3,6,20-trione waste.

Waste Generation:
Halpha-Pregnane-3,6,20-trione

Physical State?

Liquid / Solution Contaminated PPE/Wipes

Double Bag (Polyethylene) >
Label: 'Toxic Steroid' Solvent Type~

No Halogens

Solid / Powder

Yellow Trace Chemo Bag
(Incineration Only)

RCRA Black Bin Halogenated Carboy Non-Halo Carboy
(P-List/Hazardous) (DCM/Chloroform) (MeOH/EtOH/Acetone)

High-Temp Incineration
(>1000°C)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating steroid waste streams to ensure total destruction via
incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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